molecular formula C6H8ClN3O3S B6217710 4-nitrobenzene-1-sulfonoimidamide hydrochloride CAS No. 2742653-86-5

4-nitrobenzene-1-sulfonoimidamide hydrochloride

Cat. No.: B6217710
CAS No.: 2742653-86-5
M. Wt: 237.7
InChI Key:
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Description

4-nitrobenzene-1-sulfonoimidamide hydrochloride is an organosulfur compound that features a nitro group and a sulfonoimidamide group attached to a benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-nitrobenzene-1-sulfonoimidamide hydrochloride typically involves the nitration of benzene derivatives followed by sulfonation and subsequent conversion to the sulfonoimidamide. The reaction conditions often require the use of strong acids and controlled temperatures to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale nitration and sulfonation processes, utilizing continuous flow reactors to maintain consistent reaction conditions and high yields. The final product is then purified through crystallization or other separation techniques .

Chemical Reactions Analysis

Types of Reactions

4-nitrobenzene-1-sulfonoimidamide hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas, catalysts like palladium on carbon for reductions, and strong acids or bases for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions include various substituted benzene derivatives, such as aminobenzene derivatives from reduction reactions and other functionalized benzene compounds from substitution reactions .

Scientific Research Applications

4-nitrobenzene-1-sulfonoimidamide hydrochloride has several applications in scientific research:

Mechanism of Action

The mechanism of action of 4-nitrobenzene-1-sulfonoimidamide hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group and sulfonoimidamide group can participate in various chemical interactions, influencing the compound’s biological activity and efficacy in different applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-nitrobenzene-1-sulfonoimidamide hydrochloride include:

Uniqueness

What sets this compound apart from these similar compounds is the presence of the sulfonoimidamide group, which imparts unique chemical properties and reactivity. This makes it particularly valuable in specific synthetic and industrial applications .

Properties

CAS No.

2742653-86-5

Molecular Formula

C6H8ClN3O3S

Molecular Weight

237.7

Purity

95

Origin of Product

United States

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